Cas no 89157-36-8 (2-Heptenoic acid, 2-methyl-)
2-Heptenoic acid, 2-methyl- structure
Product Name:2-Heptenoic acid, 2-methyl-
CAS No:89157-36-8
MF:C8H14O2
MW:142.195562839508
CID:610142
PubChem ID:53411097
Update Time:2025-04-19
2-Heptenoic acid, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenoic acid, 2-methyl-
- 2-methylhept-2-enoic acid
- DTXSID80696440
- 89157-36-8
- hept-2-ene-2-carboxylic acid
- hept-2-ene-2carboxylic acid
- FYZUENZXIZCLAZ-UHFFFAOYSA-N
-
- Inchi: 1S/C8H14O2/c1-3-4-5-6-7(2)8(9)10/h6H,3-5H2,1-2H3,(H,9,10)
- InChI Key: FYZUENZXIZCLAZ-UHFFFAOYSA-N
- SMILES: OC(C(C)=CCCCC)=O
Computed Properties
- Exact Mass: 142.099
- Monoisotopic Mass: 142.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
2-Heptenoic acid, 2-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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